• TRPM8-IN-1
    • Cat. No.:
    • B560303
    • CAS No.:
    • Molecular Formula:
    • C23H18F4N2O
    • Molecular Weight:
    • 414.4 g/mol
    Description
    TRPM8 channel blocker. Inhibits icilin-induced TRPM8 channel activation in rTRPM8-expressing CHO cells (IC50 = 53 nM).
  • M8-B
    • Cat. No.:
    • B560316
    • CAS No.:
    • Molecular Formula:
    • C22H25ClN2O3S
    • Molecular Weight:
    • 433.0 g/mol
    Description
    M8-B is an antagonist of transient receptor potential melastatin 8 (TRPM8) that blocks activation by cold, icilin, or menthol in vitro (IC50s = 7.8, 26.9, and 64.3 nM, respectively). It displays no effect at oth...
  • AM-0902
    • Cat. No.:
    • B605362
    • CAS No.:
    • 1883711-97-4
    • Molecular Formula:
    • C17H15ClN6O2
    • Molecular Weight:
    • 370.8 g/mol
    Description
    a TRPA1 antagonist;  structure in first source
  • Clemizole Hydrochloride
    • Cat. No.:
    • B1662137
    • CAS No.:
    • 1163-36-6
    • Molecular Formula:
    • C19H21Cl2N3
    • Molecular Weight:
    • 362.3 g/mol
    Description
    Clemizole hydrochloride is a member of benzimidazoles.
    Clemizole Hydrochloride is the hydrochloride salt form of clemizole, an orally bioavailable histamine H1 antagonist, with potential anti-tumor and anti-a...
  • Capsazepine
    • Cat. No.:
    • B1668289
    • CAS No.:
    • 138977-28-3
    • Molecular Formula:
    • C19H21ClN2O2S
    • Molecular Weight:
    • 376.9 g/mol
    Description
    Capsazepine is a benzazepine that is 2,3,4,5-tetrahydro-1H-2-benzazepine which is substituted by hydroxy groups at positions 7 and 8 and on the nitrogen atom by a 2-(p-chlorophenyl)ethylaminothiocarbonyl group. ...
  • GSK1702934A
    • Cat. No.:
    • B1672358
    • CAS No.:
    • 924377-85-5
    • Molecular Formula:
    • C22H25N3O2S
    • Molecular Weight:
    • 395.5 g/mol
    Description
    GSK1702934A is an organic molecular entity. It has a role as a TRP channel modulator.
  • TRPV3 antagonist 74a
    • Cat. No.:
    • B2915514
    • CAS No.:
    • 1432051-63-2
    • Molecular Formula:
    • C17H17F3N2O2
    • Molecular Weight:
    • 338.32 g/mol
    Description
    TRPV3 antagonist 74a is a useful research compound. Its molecular formula is C17H17F3N2O2 and its molecular weight is 338.32 g/mol. The purity is usually 95%.
    BenchChem offers high-quality TRPV3 antagonist ...
  • MRS 1477
    • Cat. No.:
    • B10788011
    • CAS No.:
    • Molecular Formula:
    • C21H27NO4S
    • Molecular Weight:
    • 389.5 g/mol
    Description
    MRS 1477 is a useful research compound. Its molecular formula is C21H27NO4S and its molecular weight is 389.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality MRS 1477 suitable for many resea...
  • TRPV antagonist 1
    • Cat. No.:
    • B12063937
    • CAS No.:
    • Molecular Formula:
    • C26H21F3N2O4S
    • Molecular Weight:
    • 514.5 g/mol
    Description
    TRPV antagonist 1 is a useful research compound. Its molecular formula is C26H21F3N2O4S and its molecular weight is 514.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality TRPV antagonist 1 su...
  • Bisandrographolide C
    • Cat. No.:
    • B15619263
    • CAS No.:
    • Molecular Formula:
    • C40H56O8
    • Molecular Weight:
    • 664.9 g/mol
    Description
    Bisandrographolide C is a useful research compound. Its molecular formula is C40H56O8 and its molecular weight is 664.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Bisandrographolide C s...
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